Cas no 2138064-10-3 (2-ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline)

• Product name: 2-ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline
• CAS No: 2138064-10-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5933931
• PubChem ID: 132186359

2-ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline
• EN300-1142414
• 2138064-10-3
• SCHEMBL19662785

• Inchi： 1S/C12H15N3/c1-3-9-4-5-10(6-12(9)13)11-7-14-15(2)8-11/h4-8H,3,13H2,1-2H3
• InChI Key： XZNFFRIPADPYSZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CC(CC)=C(C=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 2

Additional information on 2-ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline

Introduction to 2-Ethyl-5-(1-Methyl-1H-Pyrazol-4-yl)aniline (CAS No. 2138064-10-3)

2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline, with the CAS number 2138064-10-3, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes an aniline moiety and a substituted pyrazole ring. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular formula of 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline is C₁₂H₁₅N₃, and its molecular weight is approximately 201.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In the realm of pharmaceutical research, 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline has also been investigated for its use in materials science. The presence of the aniline and pyrazole moieties confers unique electronic properties to the compound, which can be exploited in the development of advanced materials such as organic semiconductors and sensors. A study published in Advanced Materials demonstrated that this compound can be used to enhance the performance of organic photovoltaic devices, highlighting its versatility in technological applications.

The synthesis of 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline typically involves multistep reactions, including the formation of the aniline derivative and subsequent coupling with the pyrazole ring. One common synthetic route involves the reaction of 5-bromo-o-toluidine with ethyl acrylate followed by cyclization to form the pyrazole ring. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, while 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline is not classified as a hazardous material, it should be handled with care in a well-ventilated area. Standard laboratory safety protocols should be followed to ensure safe handling and storage. It is recommended to wear appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound.

The environmental impact of 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline is another important consideration. Research into the biodegradability and ecotoxicity of this compound is ongoing, but preliminary studies suggest that it does not pose significant environmental risks when used responsibly. However, proper waste disposal methods should be employed to minimize any potential environmental impact.

In conclusion, 2-Ethyl-5-(1-methyl-1H-pyrazol-4-yl)aniline (CAS No. 2138064-10-3) is a multifaceted compound with promising applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and properties make it a valuable tool for scientists and researchers working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in the scientific community.